Cas no 40175-06-2 (Ethyl 1-methyl-1,2,3,6-tetrahydropyridine-4-carboxylate)

• Product Name: Ethyl 1-methyl-1,2,3,6-tetrahydropyridine-4-carboxylate
• CAS No: 40175-06-2
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 843478
• PubChem ID: 566021
• Update Time: 2025-04-19

Ethyl 1-methyl-1,2,3,6-tetrahydropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-methyl-1,2,3,6-tetrahydropyridine-4-carboxylate
• 4-Pyridinecarboxylic acid, 1,2,3,6-tetrahydro-1-methyl-, ethyl ester
• ETHYL 1-METHYL-1,2,3,6-TETRAHYDRO-4-PYRI DINECARBOXYLATE, TECH., 85
• Ethyl 1-methyl-1,2,3,6-tetrahydro-4-pyridinecarboxylate
• ethyl 1-methyl-3,6-dihydro-2H-pyridine-4-carboxylate
• 1-methyl-1,2,3,6-tetrahyd
• 1-Methyl-1,2,3,6-tetrahydro-pyridin-4-carbonsaeure-aethylester
• 4-carbethoxy-1-methyl-1,2,5,6-tetrahydropyridine
• 4-ethoxycarbonyl-1,2,3,6-tetrahydro-1-methylpyridine
• ethyl 1-methyl-1,2,5,6-tetrahydropyridine-4-carboxylate
• ethyl N-methyl-1,2,3,6-tetrahydropyridine-4-carboxylate
• GKMQAGZRPQBLHG-UHFFFAOYSA
• InChI=1/C9H15NO2/c1-3-12-9(11)8-4-6-10(2)7-5-8/h4H,3,5-7H2,1-2H3
• CHEMBL123347
• MFCD00009779
• SCHEMBL1971079
• AKOS000120134
• ethyl 1-methyl-1,2,3,6tetrahydro-4-pyridinecarboxylate
• G88402
• GKMQAGZRPQBLHG-UHFFFAOYSA-
• 40175-06-2
• Ethyl 1-methyl-1,2,3,6-tetrahydro-4-pyridinecarboxylate, technical grade, 85%
• SY363488
• DTXSID90340604

• MDL： MFCD00009779
• Inchi： 1S/C9H15NO2/c1-3-12-9(11)8-4-6-10(2)7-5-8/h4H,3,5-7H2,1-2H3
• InChI Key： GKMQAGZRPQBLHG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CCN(C)CC1)=O

Computed Properties

• Exact Mass: 169.11000
• Monoisotopic Mass: 169.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.025 g/mL at 25 °C(lit.)
• Boiling Point: 108-109.5 °C/15 mmHg(lit.)
• Flash Point: 101 °C
• Refractive Index: n20/D 1.478(lit.)
• PSA: 29.54000
• LogP: 0.74930

Ethyl 1-methyl-1,2,3,6-tetrahydropyridine-4-carboxylate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38